Cas no 474522-99-1 (Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-)
474522-99-1 structure
Product Name:Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
CAS No:474522-99-1
MF:C11H13N3
MW:187.241021871567
CID:3992571
PubChem ID:67197696
Update Time:2025-04-22
Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
- 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyrimidine
- 474522-99-1
- AAXJTEKZTPUJDI-UHFFFAOYSA-N
- SCHEMBL1878679
- DS-022364
-
- Inchi: 1S/C11H13N3/c1-8-6-7-12-11(13-8)14-9(2)4-5-10(14)3/h4-7H,1-3H3
- InChI Key: AAXJTEKZTPUJDI-UHFFFAOYSA-N
- SMILES: C1(N2C(C)=CC=C2C)=NC=CC(C)=N1
Computed Properties
- Exact Mass: 187.110947427Da
- Monoisotopic Mass: 187.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.7Ų
Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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